Cas no 438625-61-7 (MCA-SEVNLDAEFR-K(Dnp)-RR, amide)

• Product Name: MCA-SEVNLDAEFR-K(Dnp)-RR, amide
• CAS No: 438625-61-7
• MF: C₈₄H₁₂₃N₂₇O₂₇
• MW: 1943.04013752937
• MDL: MFCD02684533
• CID: 328826
• PubChem ID: 90472652
• Update Time: 2025-10-21

MCA-SEVNLDAEFR-K(Dnp)-RR, amide Chemical and Physical Properties

Names and Identifiers

• L-Argininamide,N-[2-(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-seryl-L-a-glutamyl-L-valyl-L-asparaginyl-L-leucyl-L-a-aspartyl-L-alanyl-L-a-glutamyl-L-phenylalanyl-L-arginyl-N6-(2,4-dinitrophenyl)-L-lysyl-L-arginyl-
• L-Argininamide,N-[2-(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-seryl-L-a-glutamyl-L-valyl...
• L-Argininamide,N-[2-(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-seryl-L-a-glutamyl-L-valyl-L-asparaginyl-L-leucyl-L-a-asp
• L-Argininamide,N-[2-(7-methoxy-2-oxo-2H-1-benzopyran-4-yl)acetyl]-L-seryl-L-a-glutamyl-L-valyl-L-asparaginyl-L-leucyl-L-a-aspartyl-L-alanyl-L-a-glutamyl-L-phenylalanyl-L-arginyl-N6-(2,4-dinitrophenyl)
• MCA-SER-GLU-VAL-ASN-LEU-ASP-ALA-GLU-PHE-ARG-LYS(DNP)-ARG-ARG-NH2
• MCA-SER-GLU-VAL-ASN-LEU-ASP-ALA-GLU-PHE-ARG-LYS: DNP-ARG-ARG-NH2
• A4 PROTEIN PRECURSOR770 (667-676)-LYS(DNP)-ARG-ARG AMIDE
• A4 Protein Precursor770 (667-676)-Lys(Dnp)-Arg-Arg amide, Mca-(Asn670,
• A4 Protein Precursor770: 667-676-Lys: Dnp-Arg-Arg amide
• A4ProteinPrecursor???(667-676)-Lys(Dnp)-Arg-Argamide
• FLUORESCENT PEPTIDE SUBSTRATE IV
• Mca-(Asn???00Leu???)-Amyloidβ
• MCA-(ASN670,LEU671)-AMYLOID Β
• MCA-(ASN670,LEU671)-APP770 (667-676)-LYS(DNP)-ARG-ARG AMIDE
• Mca-Asn670,Leu671-Amyloid b
• MCA-SER-GLU-VAL-ASN-LEU-ASP-ALA-GLU-PHE-ARG-LYS(DPN)-ARG-ARG-NH2
• Mca-Ser-Glu-Val-Asn-Leu-Asp-Ala-Glu-Phe-Lys(Dnp)-NH2 (Mca7-MethoxycouMarin-4-acetyl)
• MCA-SEVNLDAEFR-K(DNP)-RR-NH2
• MCA-SEVNLDAEFR-K(Dnp)-RR, amide
• MCA-(ASN670,LEU671)-AMYLOID BETA/A4 PROTEIN PRECURSOR770 (667-676)-LYS(DNP)-ARG-ARG AMIDE
• Mca-Asn670,Leu671-Amyloid b/A4 Protein Precursor770: 667-676-Lys: Dnp-Arg-Arg amide
• Mca-(Asn670,Leu671)-Amyloid beta/A4 Protein Precursor770(667-676)-Lys(Dnp)-Arg-Arg amide
• 438625-61-7

• MDL： MFCD02684533
• Inchi： 1S/C84H123N27O27/c1-41(2)33-56(105-79(131)58(38-63(85)113)108-81(133)68(42(3)4)109-75(127)55(26-28-65(116)117)104-80(132)60(40-112)98-46-21-23-48-43(5)34-67(120)138-62(48)36-46)77(129)107-59(39-66(118)119)76(128)97-44(6)70(122)100-54(25-27-64(114)115)74(126)106-57(35-45-15-8-7-9-16-45)78(130)103-53(20-14-32-96-84(91)92)73(125)101-51(17-10-11-29-93-49-24-22-47(110(134)135)37-61(49)111(136)137)72(124)102-52(19-13-31-95-83(89)90)71(123)99-50(69(86)121)18-12-30-94-82(87)88/h7-9,15-16,21-24,34,36-37,41-42,44,50-60,68,93,98,112H,10-14,17-20,25-33,35,38-40H2,1-6H3,(H2,85,113)(H2,86,121)(H,97,128)(H,99,123)(H,100,122)(H,101,125)(H,102,124)(H,103,130)(H,104,132)(H,105,131)(H,106,126)(H,107,129)(H,108,133)(H,109,127)(H,114,115)(H,116,117)(H,118,119)(H4,87,88,94)(H4,89,90,95)(H4,91,92,96)/t44-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,68-/m0/s1
• InChI Key： HHMIGPXJCFTNAI-MZNMFFTKSA-N
• SMILES： C12OC(C=C(C)C=1C=CC(N[C@@H](CO)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@H](C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CCCCNC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@H](C(=O)N)CCCNC(=N)N)CC1C=CC=CC=1)=C2)=O

Computed Properties

• Exact Mass: 1941.91000
• Monoisotopic Mass: 1941.9081718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 29
• Hydrogen Bond Acceptor Count: 48
• Heavy Atom Count: 138
• Rotatable Bond Count: 78
• Complexity: 4300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 895Ų

Experimental Properties

• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines
• PSA: 899.12000
• LogP: 5.96670

MCA-SEVNLDAEFR-K(Dnp)-RR, amide Security Information

• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on MCA-SEVNLDAEFR-K(Dnp)-RR, amide

Recent Advances in the Study of 438625-61-7 and MCA-SEVNLDAEFR-K(Dnp)-RR, Amide in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 438625-61-7 and the peptide derivative MCA-SEVNLDAEFR-K(Dnp)-RR, amide have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in understanding complex biochemical pathways and developing novel therapeutic agents. This research brief aims to synthesize the latest findings related to these compounds, highlighting their roles, mechanisms, and potential applications.

438625-61-7, a small molecule with a unique chemical structure, has been identified as a key modulator in enzymatic processes. Recent studies have elucidated its interaction with specific protein targets, suggesting its potential as a scaffold for drug development. Concurrently, MCA-SEVNLDAEFR-K(Dnp)-RR, amide, a fluorescently labeled peptide, has been instrumental in protease activity assays, particularly in the study of neurodegenerative diseases such as Alzheimer's. The combination of these two entities in research underscores the interdisciplinary approach required to tackle complex biological questions.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 438625-61-7 to inhibit a critical enzyme involved in inflammatory pathways. The study demonstrated that the compound exhibits high selectivity and potency, making it a promising candidate for anti-inflammatory drug development. Parallel research employing MCA-SEVNLDAEFR-K(Dnp)-RR, amide revealed its efficacy in monitoring beta-secretase activity, a key enzyme implicated in amyloid-beta production. These findings provide a robust foundation for further exploration of these molecules in therapeutic contexts.

Methodologically, the studies leveraged advanced techniques such as X-ray crystallography, mass spectrometry, and fluorescence resonance energy transfer (FRET) to characterize the interactions and activities of these compounds. For instance, the binding affinity of 438625-61-7 to its target protein was precisely measured using surface plasmon resonance (SPR), while the cleavage kinetics of MCA-SEVNLDAEFR-K(Dnp)-RR, amide by beta-secretase were quantified through high-performance liquid chromatography (HPLC). These methodologies not only validate the findings but also set a precedent for future research in this domain.

The implications of these studies are far-reaching. The ability of 438625-61-7 to modulate enzymatic activity opens new avenues for designing inhibitors with enhanced specificity. Similarly, the application of MCA-SEVNLDAEFR-K(Dnp)-RR, amide in real-time protease assays offers a powerful tool for drug screening and mechanistic studies. Together, these advancements contribute to a deeper understanding of disease mechanisms and the development of targeted therapies.

In conclusion, the latest research on 438625-61-7 and MCA-SEVNLDAEFR-K(Dnp)-RR, amide underscores their significance in chemical biology and pharmaceutical sciences. The integration of structural, biochemical, and pharmacological insights paves the way for innovative therapeutic strategies. Future studies should focus on optimizing these compounds for clinical applications, ensuring their translation from bench to bedside. This brief serves as a testament to the dynamic and evolving nature of research in this field, offering valuable insights for professionals and researchers alike.